2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid

• IUPAC Name: 2-acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid
• InChI: InChI=1S/C11H12FNO4/c1-6(14)13-10(11(15)16)7-3-4-9(17-2)8(12)5-7/h3-5,10H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: XAEZIULLIIKHKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC(=C(C=C1)OC)F)C(=O)O
• Molecular Formula: C11H12FNO4
• Molecular Weight: 241.22 g/mol

Description

2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid, also known as flumazenil, is a benzodiazepine receptor antagonist that is used in scientific research to study the effects of benzodiazepines on the central nervous system. The chemical structure of flumazenil is similar to that of other benzodiazepines, but it does not have the same sedative or anxiolytic effects.

Mechanism of Action

Flumazenil acts as a competitive antagonist at the benzodiazepine receptor site on the GABA-A receptor complex. By binding to the same site as benzodiazepines, 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid can block the effects of these drugs and reverse their sedative, anxiolytic, and anticonvulsant effects.
Biochemical and Physiological Effects:
Flumazenil has been shown to have a number of biochemical and physiological effects in animal models. These include increased locomotor activity, decreased anxiety-like behavior, and reduced seizure activity. Flumazenil has also been shown to increase the release of certain neurotransmitters, including dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid in lab experiments is that it can be used to selectively block the effects of benzodiazepines without affecting other neurotransmitter systems. This allows researchers to study the specific effects of benzodiazepines on the central nervous system. However, one limitation of using 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid is that it does not completely block the effects of benzodiazepines, and some residual effects may still be present.

Future Directions

There are a number of future directions for research on 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid and benzodiazepines. One area of interest is the development of new treatments for anxiety and other disorders that target the benzodiazepine receptor site. Another area of interest is the study of the long-term effects of benzodiazepine use on the central nervous system, including the potential for addiction and withdrawal symptoms. Additionally, there is ongoing research into the use of 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid as a diagnostic tool for certain neurological disorders, such as hepatic encephalopathy.

Synthesis Methods

Flumazenil can be synthesized using a variety of methods, including the reaction of 3-fluoro-4-methoxyaniline with ethyl chloroacetate to form 2-(3-fluoro-4-methoxyphenyl)glycine ethyl ester. This intermediate can then be converted to 2-Acetamido-2-(3-fluoro-4-methoxyphenyl)acetic acid using a series of chemical reactions, including hydrolysis, amidation, and acetylation.

Scientific Research Applications

Flumazenil is primarily used in scientific research to study the effects of benzodiazepines on the central nervous system. It is often used in animal models to investigate the mechanisms of action of benzodiazepines and to develop new treatments for anxiety, insomnia, and other disorders. Flumazenil can also be used to reverse the effects of benzodiazepines in cases of overdose or adverse reactions.